Cas no 2287299-29-8 ([3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287299-29-8
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6259132
• PubChem ID: 137945518
• Update Time: 2025-07-09

[3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• {3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentan-1-yl}hydrazine
• [3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine
• 2287299-29-8
• EN300-6760363

• Inchi： 1S/C14H20N2/c1-10-3-11(2)5-12(4-10)6-13-7-14(8-13,9-13)16-15/h3-5,16H,6-9,15H2,1-2H3
• InChI Key： CMMMRJFQIQHXNQ-UHFFFAOYSA-N
• SMILES： N(C12CC(CC3C=C(C)C=C(C)C=3)(C1)C2)N

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on [3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine

Comprehensive Overview of [3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287299-29-8)

The compound [3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287299-29-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclic hydrazine derivative features a bicyclo[1.1.1]pentane core, a scaffold increasingly valued for its ability to impart metabolic stability and three-dimensionality to drug candidates. The presence of the 3,5-dimethylphenyl substituent further enhances its lipophilicity, making it a promising candidate for CNS-targeted therapies—a hot topic in current drug discovery.

Researchers are particularly interested in [3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine as a potential enzyme inhibitor or allosteric modulator, given the hydrazine moiety's known reactivity with carbonyl groups. The compound's steric strain from the bicyclic system may contribute to selective binding—a property highly sought after in the development of next-generation therapeutics with reduced off-target effects. Computational chemistry studies suggest this molecule could interact with neurotransmitter receptors, aligning with growing industry focus on neurological disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of CAS 2287299-29-8 involves sophisticated cross-coupling strategies to construct the sterically congested bicyclo[1.1.1]pentane framework—a challenge that has inspired numerous methodological innovations. Recent publications highlight its utility as a conformationally constrained building block, particularly in proteolysis-targeting chimera (PROTAC) designs where molecular rigidity improves degradation efficiency. These applications resonate with the pharmaceutical industry's current emphasis on targeted protein degradation technologies.

The physicochemical profile of [3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine reveals interesting characteristics: its logP value suggests moderate membrane permeability, while the hydrazine group provides opportunities for further derivatization through Schiff base formation or oxidation reactions. These properties make it valuable for medicinal chemistry optimization campaigns, especially in programs targeting GPCRs or kinases—protein families dominating current drug development pipelines.

Analytical characterization of this compound requires advanced techniques such as NMR crystallography and high-resolution mass spectrometry due to its complex three-dimensional structure. The 3,5-dimethylbenzyl moiety produces distinctive aromatic signals, while the bicyclo[1.1.1]pentane protons appear as characteristic singlets—features that facilitate quality control in synthetic batches. Such analytical challenges mirror broader trends in structural elucidation of complex organics.

In material science applications, the steric bulk and electronic properties of CAS 2287299-29-8 have shown promise in the design of organic electronic materials. Its rigid core could potentially reduce molecular reorganization energy in charge transport layers, addressing a key challenge in OLED and organic photovoltaic device performance. This connects with the sustainable energy sector's search for high-efficiency organic semiconductors.

Safety evaluations indicate that proper handling procedures should be followed when working with this compound, particularly regarding the hydrazine functionality. While not classified as hazardous under standard protocols, its reactivity profile warrants standard laboratory precautions—a consideration that aligns with the chemical industry's increasing focus on green chemistry principles and process safety.

The commercial availability of [3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]hydrazine remains limited to specialized suppliers, reflecting both its novelty and the technical challenges in large-scale synthesis. Current pricing data suggests it falls into the category of high-value research chemicals, primarily used in academic investigations and early-stage drug discovery. Market analysts note growing demand for such three-dimensional scaffolds as the pharmaceutical industry shifts away from flat aromatic systems.

Patent literature reveals several applications of this structural motif in small molecule drug candidates, particularly in therapeutic areas such as inflammatory diseases and metabolic disorders. The 3,5-dimethyl substitution pattern appears strategically chosen to optimize pharmacokinetic properties while maintaining target affinity—an approach consistent with modern lead optimization strategies.

Future research directions for CAS 2287299-29-8 may explore its potential in bioconjugation chemistry or as a metal ligand in catalytic systems. The compound's unique geometry could enable novel asymmetric induction pathways or molecular recognition events. Such investigations would contribute to the broader scientific community's understanding of sterically hindered systems and their applications across chemical disciplines.